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Compound of Interest

Compound Name: Senicapoc

Cat. No.: B1681619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the proper dissolution and storage

of Senicapoc (ICA-17043), a potent and selective blocker of the Gardos channel (KCa3.1),

ensuring its stability and efficacy for research applications.[1][2][3][4]

Product Information
IUPAC Name: 2,2-Bis(4-fluorophenyl)-2-phenylacetamide

Synonym: ICA-17043[5][6]

CAS Number: 289656-45-7[1][5][6]

Molecular Formula: C₂₀H₁₅F₂NO[1][5][6]

Molecular Weight: 323.34 g/mol [1][6]

Appearance: Solid[5]

Mechanism of Action
Senicapoc is a selective inhibitor of the intermediate-conductance calcium-activated potassium

channel (KCa3.1), also known as the Gardos channel.[1][2][6] It blocks the efflux of potassium

ions from cells, which plays a crucial role in regulating cell volume and has been investigated
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for its therapeutic potential in conditions like sickle cell disease.[2][6][7][8] The IC₅₀ for Gardos

channel blockade has been reported to be approximately 11 nM.[1][3][4]

Quantitative Data Summary
The solubility and stability of Senicapoc are critical for experimental success. The following

table summarizes these properties. Note that solubility can vary slightly between batches and

suppliers.

Property Solvent/Condition Value Source(s)

Solubility

Dimethyl Sulfoxide

(DMSO)
~5 - 65 mg/mL [1][5][9]

Dimethylformamide

(DMF)
~10 mg/mL [5][9]

Ethanol ~2 - 6 mg/mL [1][5][9]

Water Insoluble [1]

1:6 solution of

DMF:PBS (pH 7.2)

~0.14 mg/mL (after

initial dissolution in

DMF)

[5]

Stability

Solid (at -20°C) ≥ 4 years [5][9]

Stock Solution in

DMSO (at -80°C)
Up to 1 year [1]

Stock Solution in

DMSO (at -20°C)
Up to 1 month [1]

Aqueous solutions

Not recommended for

storage for more than

one day

[5]
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution, which can be diluted

for various experimental needs.

Materials:

Senicapoc solid

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibrate: Allow the vial of solid Senicapoc to reach room temperature before opening to

prevent moisture condensation.

Weighing: Accurately weigh the desired amount of Senicapoc powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.23 mg of

Senicapoc (Molecular Weight = 323.34 g/mol ).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the weighed

Senicapoc. It is crucial to use fresh DMSO as moisture can reduce solubility.[1] For 3.23 mg

of Senicapoc, add 1 mL of DMSO.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a 37°C

water bath or sonication can be used to aid dissolution if necessary.[10]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][3]
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Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 1 year) or

at -20°C for shorter-term storage (up to 1 month).[1]

Preparation of Working Solutions for In Vitro Assays
For cell-based assays, the final concentration of DMSO should be kept low (typically ≤ 0.1%) to

avoid solvent-induced toxicity.

Materials:

10 mM Senicapoc stock solution in DMSO

Appropriate aqueous buffer (e.g., PBS, cell culture medium)

Procedure:

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in your desired aqueous

buffer to achieve the final working concentration.

Precipitation Check: Due to the low aqueous solubility of Senicapoc, it is crucial to visually

inspect the working solution for any signs of precipitation after dilution.[5] If precipitation

occurs, consider using a lower concentration or a different formulation.

Immediate Use: It is recommended to prepare aqueous working solutions fresh for each

experiment and use them immediately. Do not store aqueous solutions for more than one

day.[5]

Visualizations
The following diagrams illustrate the key processes described in these application notes.
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Preparation of Senicapoc Stock Solution

Weigh Senicapoc Powder

Add Anhydrous DMSO

Calculate volume for desired concentration

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for Senicapoc stock solution preparation.
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Senicapoc's Mechanism of Action
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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